Cas no 2279121-88-7 (Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate)

• Product Name: Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate
• CAS No: 2279121-88-7
• MF: C₁₃H₁₃ClN₂O₄
• MW: 296.706322431564
• MDL: MFCD31693785
• CID: 5095059
• Update Time: 2025-10-11

Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate
• Methyl 3-(1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl)propanoate
• starbld0028594

• MDL： MFCD31693785
• Inchi： 1S/C13H13ClN2O4/c1-20-11(17)7-6-10-12(18)16(13(19)15-10)9-4-2-8(14)3-5-9/h2-5,10H,6-7H2,1H3,(H,15,19)
• InChI Key： GZEINRBGCAXDSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C1=O)CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 407
• XLogP3: 1.5
• Topological Polar Surface Area: 75.7

Additional information on Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate

Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate: A Comprehensive Overview

Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate, also identified by its CAS Registry Number 2279121-88-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazolidinones, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a methyl ester group attached to a propionate chain, which is further linked to an imidazolidinone ring system substituted with a 4-chlorophenyl group. This unique combination of functional groups makes it a valuable molecule for exploring various chemical and biological properties.

The synthesis of Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate typically involves multi-step organic reactions, often starting from readily available starting materials such as chlorobenzene derivatives and aldehydes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impacts. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction yields and scalability.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activities relevant to metabolic disorders and inflammatory conditions. Additionally, its structural versatility allows for further functionalization, enabling the creation of derivative compounds with enhanced pharmacokinetic profiles.

Recent studies have focused on the biological activity of Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate, particularly its effects on cellular signaling pathways and protein interactions. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into its binding modes with target proteins, paving the way for rational drug design strategies. Furthermore, computational chemistry approaches have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties, which are critical for evaluating its suitability as a drug candidate.

The chemical stability of this compound is another area of interest. Research has shown that it exhibits good stability under physiological conditions, making it suitable for prolonged exposure in biological systems. However, its susceptibility to hydrolysis under certain conditions necessitates careful formulation strategies when considering its use in drug delivery systems or other practical applications.

In conclusion, Methyl 3-[1-(4-chlorophenyl)-2,5-dioxoimidazolidin-4-yl]propanoate (CAS No. 2279121-88-7) represents a valuable molecule with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, underscoring its importance in advancing scientific knowledge and technological innovations.